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Compound of Interest

Compound Name: FAUC 3019

Cat. No.: B1672301 Get Quote

For Research Use Only

Introduction
FG-3019, also known as Pamrevlumab, is a recombinant human monoclonal antibody that

specifically targets Connective Tissue Growth Factor (CTGF).[1][2] CTGF is a key signaling

molecule involved in various biological processes, including cell proliferation, adhesion, and

extracellular matrix (ECM) production.[3][4] Its upregulation is associated with the pathogenesis

of fibrotic diseases and some cancers.[2] FG-3019 functions by binding to CTGF, thereby

inhibiting its pro-fibrotic and oncogenic activities.[2] These application notes provide detailed

protocols for the dissolution and storage of FG-3019 for preclinical research applications.
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Parameter Value Reference

Target
Connective Tissue Growth

Factor (CTGF)
[1][2]

Drug Type
Recombinant Human IgG1

kappa Monoclonal Antibody
[5][6]

Formulation (Clinical)

10 mg/mL FG-3019, 1.60

mg/mL L-histidine, 3.08 mg/mL

L-histidine HCl, 8.01 mg/mL

sodium chloride, 0.05 mg/mL

polysorbate 20, pH 6.0

[5][6]

Recommended Reconstitution

Solvent (Research)

Sterile Phosphate-Buffered

Saline (PBS) or Saline
[1]

Storage of Vials
Refrigerate at 2°C to 8°C.

Protect from light.
[6]

Storage of Diluted Solution
Store at 2°C to 8°C for no

more than 96 hours.
[7]

Molecular Weight ~150 kDa Inferred from IgG1 structure

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized FG-3019
This protocol describes the reconstitution of lyophilized FG-3019 for in vitro and in vivo

research applications.

Materials:

Lyophilized FG-3019 powder

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS) or 0.9% Sodium Chloride (Saline)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

Before opening, bring the vial of lyophilized FG-3019 to room temperature.

Refer to the manufacturer's product data sheet for the specific amount of solvent to add to

achieve the desired final concentration.

Using a sterile pipette, slowly add the recommended volume of sterile PBS or saline to the

vial.

Gently swirl or rock the vial to dissolve the powder. Do not shake or vortex, as this can cause

the antibody to denature.

Allow the vial to sit at room temperature for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution for any particulate matter. The solution should be clear and

colorless. If particulates are present, the solution can be filtered through a sterile 0.22 µm

syringe filter.

Aliquot the reconstituted antibody into sterile, low-protein-binding microcentrifuge tubes for

storage. This will minimize freeze-thaw cycles.

Protocol 2: Storage and Stability of FG-3019
Proper storage of FG-3019 is critical to maintain its activity.

Short-Term Storage (up to 96 hours):

Store the reconstituted FG-3019 solution at 2°C to 8°C.[7]

Long-Term Storage (months to a year):

For long-term storage, it is recommended to store aliquots of the reconstituted antibody at

-20°C or -80°C.

Avoid repeated freeze-thaw cycles, which can lead to a loss of antibody activity. It is

advisable to create single-use aliquots.
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General Handling Precautions:

Always handle the antibody under sterile conditions in a laminar flow hood to prevent

microbial contamination.

Protect the antibody from light, both in its lyophilized and reconstituted forms.[6]
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CTGF Signaling Pathway and Inhibition by FG-3019
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CTGF Signaling and Inhibition by FG-3019
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Caption: CTGF signaling modulation and its inhibition by FG-3019.
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Experimental Workflow for FG-3019 Handling
Experimental Workflow for FG-3019
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Caption: Recommended workflow for handling and storing FG-3019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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